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Compound of Interest

Compound Name: 2,6-Dibromo-4-nitrophenol

Cat. No.: B181593 Get Quote

An In-depth Technical Guide to 2,6-Dibromo-4-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,6-Dibromo-4-nitrophenol (CAS No. 99-28-5). The information presented

herein is intended for professionals in research and development, offering detailed data,

experimental protocols, and visual workflows to support scientific endeavors.

Core Physical and Chemical Properties
2,6-Dibromo-4-nitrophenol is a yellow crystalline powder.[1] Its molecular structure consists of

a phenol ring substituted with two bromine atoms at positions 2 and 6, and a nitro group at

position 4.[1] The compound is sparingly soluble in water but shows solubility in organic

solvents like ethanol and acetone.[1]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 2,6-
Dibromo-4-nitrophenol.
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Property Value Source(s)

Molecular Formula C₆H₃Br₂NO₃ [1][2][3][4][5]

Molecular Weight 296.90 g/mol [1][3][4][5][6]

Melting Point 138-141 °C (decomposes) [3][7]

145 °C (decomposes) [2][8][9][10]

155-157 °C [1]

Boiling Point (Predicted) 297.8 ± 40.0 °C [2][8][10]

pKa (Predicted) 3.67 ± 0.44 [1][2][8]

Density (Rough Estimate) 2.3436 g/cm³ [2][8][10]

Refractive Index (Estimate) 1.6220 [2][8][10]

Appearance Yellow crystalline powder/solid [1][2][3]

CAS Number 99-28-5 [1][2][4][9][10]

Note: The reported melting point varies, which may be dependent on the rate of heating and

purity of the sample. Samples prepared by bromination have been noted to decompose at their

melting temperature.[2][7]

Experimental Protocols
Detailed experimental procedures are crucial for the replication and advancement of scientific

research. This section provides a comprehensive protocol for the synthesis and purification of

2,6-Dibromo-4-nitrophenol.

Synthesis via Dibromination of p-Nitrophenol
This protocol is adapted from the established method described in Organic Syntheses, which

involves the dibromination of p-nitrophenol in glacial acetic acid.[7]

Materials and Equipment:

5-L round-bottomed flask
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Liquid-sealed mechanical stirrer

Dropping funnel

Gas trap

Steam bath

19-cm Büchner funnel

p-Nitrophenol (278 g, 2 moles)

Glacial acetic acid (1530 cc total)

Bromine (750 g, 4.7 moles)

Cold water

50% aqueous acetic acid

Procedure:

Reaction Setup: In a 5-L round-bottomed flask equipped with a mechanical stirrer, dropping

funnel, and a gas trap for HBr, dissolve 278 g (2 moles) of p-nitrophenol in 830 cc of glacial

acetic acid.[7]

Bromine Addition: Prepare a solution of 750 g of bromine in 700 cc of glacial acetic acid. Add

this solution dropwise to the stirred p-nitrophenol solution over the course of three hours at

room temperature.[7]

Heating and Bromine Removal: After the addition is complete, stir the mixture for an

additional 30 minutes. Then, warm the flask on a steam bath to an internal temperature of

about 85°C for one hour to drive off excess bromine.[7] Pass a stream of air through the

reaction mixture to remove the final traces of bromine.[7]

Precipitation: Treat the resulting yellow or brown mixture with 1.1 L of cold water and stir until

cool to facilitate crystallization and prevent caking.[7]
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Isolation: Allow the mixture to stand overnight in an ice chest. Collect the pale yellow

crystalline product using a 19-cm Büchner funnel.[7]

Washing: Wash the collected product first with 500 cc of 50% aqueous acetic acid, followed

by a thorough washing with water.[7]

Drying: Dry the final product in an oven at 40–60°C or in a vacuum desiccator over sodium

hydroxide. The expected yield is 570–583 g (96–98%).[7]

Purification Protocol
The product obtained from the synthesis protocol is generally of sufficient purity for most

applications.[7] However, if further purification is required, recrystallization can be performed.

Method:

Crystallize the crude 2,6-Dibromo-4-nitrophenol from aqueous ethanol or 50% aqueous

acetic acid.[2][10]

Dry the purified crystals in an oven at 40-60°C or under vacuum over NaOH.[2][10]

Visualized Workflows and Relationships
To facilitate a clearer understanding of the experimental processes, the following diagrams

have been generated using Graphviz (DOT language).
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Reactants & Solvents
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Caption: Experimental workflow for the synthesis of 2,6-Dibromo-4-nitrophenol.
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Caption: General purification workflow for 2,6-Dibromo-4-nitrophenol.

Safety and Handling
2,6-Dibromo-4-nitrophenol is classified as harmful if swallowed, in contact with skin, or if

inhaled.[5][11][12][13] It is also known to cause skin and serious eye irritation.[11][12]

Precautionary Measures:

Avoid breathing dust.[11][12]

Use only outdoors or in a well-ventilated area.[1][12]

Wear protective gloves, clothing, and eye/face protection.[1][11][12]
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Wash skin thoroughly after handling.[1][11][12]

Do not eat, drink, or smoke when using this product.[1][12]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[1][12]

If on Skin: Wash with plenty of water.[1][12]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[11]

If in Eyes: Rinse with plenty of water. If irritation persists, seek medical advice.[11]

Applications
The primary applications of 2,6-Dibromo-4-nitrophenol leverage its biological activity. It is

used as:

A biocide in water treatment processes to control the growth of bacteria and algae.[1]

An active ingredient in certain pesticides, functioning as an insecticide or fungicide.[1]

The mechanism of action generally involves the disruption of cellular processes in

microorganisms and pests.[1]

Spectral Data
Spectral data for 2,6-Dibromo-4-nitrophenol, including ¹H NMR, IR, and Mass Spectrometry,

are available through various chemical databases such as the NIST WebBook and

ChemicalBook.[4][14] This data is essential for structure confirmation and purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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